Cas no 1955539-80-6 ((2S,5R)-5-(Trifluoromethyl)oxolane-2-carboxylic acid)

• Product Name: (2S,5R)-5-(Trifluoromethyl)oxolane-2-carboxylic acid
• CAS No: 1955539-80-6
• MF: C₆H₇F₃O₃
• MW: 184.113192796707
• CID: 4728181
• Update Time: 2023-08-16

(2S,5R)-5-(Trifluoromethyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-5-(Trifluoromethyl)oxolane-2-carboxylic acid

• Inchi： 1S/C6H7F3O3/c7-6(8,9)4-2-1-3(12-4)5(10)11/h3-4H,1-2H2,(H,10,11)/t3-,4+/m0/s1
• InChI Key： RYUYEDMDUWHWAK-IUYQGCFVSA-N
• SMILES： FC([C@H]1CC[C@@H](C(=O)O)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5